![molecular formula C16H19OP B6162422 [tert-butyl(phenyl)phosphoroso]benzene CAS No. 56598-35-7](/img/no-structure.png)
[tert-butyl(phenyl)phosphoroso]benzene
Overview
Description
Tert-butyl(phenyl)phosphoroso]benzene (TBPB) is a member of the phosphoroso]benzene family of compounds that are used in a variety of scientific research applications. TBPB is an organophosphorus compound with a unique chemical structure that is characterized by a tert-butyl group attached to a phenyl ring and a phosphorus atom with two oxygen atoms bound to it. This compound has been used in numerous laboratory experiments as a reagent and catalyst, as well as in the synthesis of other compounds.
Scientific Research Applications
[tert-butyl(phenyl)phosphoroso]benzene has a wide range of scientific research applications. It has been used as a catalyst in the synthesis of other compounds, such as amino acids, peptides, and nucleosides. It has also been used as a reagent in the synthesis of other organophosphorus compounds. Additionally, [tert-butyl(phenyl)phosphoroso]benzene has been used in the synthesis of polymers, and as a ligand in the preparation of coordination compounds.
Mechanism of Action
The mechanism of action of [tert-butyl(phenyl)phosphoroso]benzene is based on its ability to form a covalent bond with a substrate molecule. This covalent bond is formed when the phosphorus atom of [tert-butyl(phenyl)phosphoroso]benzene is attacked by the lone pair of electrons on the substrate molecule. This attack results in the formation of a phosphonate ester, which is then attacked by a nucleophile, resulting in the formation of a new covalent bond.
Biochemical and Physiological Effects
[tert-butyl(phenyl)phosphoroso]benzene has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including those involved in the metabolism of fatty acids and glucose. It has also been shown to inhibit the growth of certain bacteria and fungi. Additionally, [tert-butyl(phenyl)phosphoroso]benzene has been shown to interact with certain proteins, which can potentially lead to changes in their activity.
Advantages and Limitations for Lab Experiments
[tert-butyl(phenyl)phosphoroso]benzene has several advantages for use in laboratory experiments. It is relatively inexpensive to purchase, and it is easy to handle and store. Additionally, it is stable and can be stored for long periods of time without degradation. However, it is important to note that [tert-butyl(phenyl)phosphoroso]benzene is toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of [tert-butyl(phenyl)phosphoroso]benzene in scientific research. One potential direction is the use of [tert-butyl(phenyl)phosphoroso]benzene as a catalyst in the synthesis of other compounds, such as amino acids, peptides, and nucleosides. Additionally, [tert-butyl(phenyl)phosphoroso]benzene could be used in the synthesis of polymers and as a ligand in the preparation of coordination compounds. Furthermore, [tert-butyl(phenyl)phosphoroso]benzene could be used to study the biochemical and physiological effects of organophosphorus compounds, as well as to develop new methods of synthesizing these compounds. Finally, [tert-butyl(phenyl)phosphoroso]benzene could be used to study the interactions between organophosphorus compounds and proteins, and to develop new methods of inhibiting the activity of enzymes.
Synthesis Methods
[tert-butyl(phenyl)phosphoroso]benzene can be synthesized by a variety of methods. The most commonly used method is the Grignard reaction, which involves the reaction of a Grignard reagent with a phosphonate ester. This reaction produces a tert-butyl phosphonate ester, which is then reacted with a phenyl halide to form [tert-butyl(phenyl)phosphoroso]benzene. Other methods of synthesis include the reaction of a phosphonate ester with a phenyl halide, the reaction of a phosphonate ester with an alkyl halide, and the reaction of a phosphonate ester with a Grignard reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [tert-butyl(phenyl)phosphoroso]benzene involves the reaction of tert-butyl lithium with phenylphosphorodichloridate, followed by reaction with benzene. The resulting intermediate is then treated with water to yield the final product.", "Starting Materials": [ "tert-butyl lithium", "phenylphosphorodichloridate", "benzene", "water" ], "Reaction": [ "Step 1: Add tert-butyl lithium to a reaction flask under an inert atmosphere.", "Step 2: Slowly add phenylphosphorodichloridate to the reaction flask while stirring.", "Step 3: Allow the reaction to proceed for several hours until complete.", "Step 4: Add benzene to the reaction flask and stir for several hours.", "Step 5: Add water to the reaction flask and stir for several hours.", "Step 6: Extract the product with a suitable organic solvent and purify by column chromatography." ] } | |
CAS RN |
56598-35-7 |
Molecular Formula |
C16H19OP |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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